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Compound of Interest

Compound Name: 1-Chloro-1-ethylcyclohexane

Cat. No.: B12975069

Technical Support Center: 1-Chloro-1-
ethylcyclohexane

Disclaimer: The following information is provided for guidance and is based on the best
available data. A specific Safety Data Sheet (SDS) for 1-Chloro-1-ethylcyclohexane was not
available. Therefore, safety and handling precautions are derived from data for the closely
related compound, 1-Chloro-1-methylcyclohexane, and general knowledge of haloalkanes.
Users should exercise caution and handle this chemical with the assumption that it has similar
hazards.

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and use of 1-Chloro-1-
ethylcyclohexane.

Physical and Chemical Properties

A summary of the known quantitative data for 1-Chloro-1-ethylcyclohexane is presented
below.
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Property Value

Molecular Formula C8H15CI[1][2]
Molecular Weight 146.66 g/mol [1][2]
CAS Number 1445-98-3[1][2]
Boiling Point Data not available
Melting Point Data not available
Flash Point Data not available
Density Data not available

Troubleshooting Guide

This guide addresses potential issues that may arise during experiments involving 1-Chloro-1-
ethylcyclohexane.
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Problem

Possible Cause

Suggested Solution

Low or no product yield in a
nucleophilic substitution

reaction.

Reaction conditions not
optimal: Temperature may be
too low, or the nucleophile may

not be strong enough.

Increase the reaction
temperature. Consider using a
stronger nucleophile. Ensure

all reagents are pure and dry.

Formation of an unexpected

alkene product.

Elimination reaction is
competing with substitution:
This is common with tertiary
haloalkanes, especially in the
presence of a strong, bulky
base or at elevated

temperatures.

Use a less hindered, weaker
base. Lower the reaction
temperature to favor

substitution over elimination.

Reaction mixture turns dark or

forms a precipitate.

Decomposition of the
haloalkane or side reactions:
1-Chloro-1-ethylcyclohexane
may be unstable under certain
conditions (e.g., presence of
strong Lewis acids or bases,

prolonged heating).

Run the reaction under an inert
atmosphere (e.g., nitrogen or
argon). Ensure the reaction is
performed at the appropriate
temperature and for the
recommended time. Analyze
the precipitate to identify the
byproduct.

Difficulty in isolating the
product.

Similar boiling points of
product and starting material or

solvent.

Utilize fractional distillation for
separation. If boiling points are
very close, consider column

chromatography.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 1-Chloro-1-ethylcyclohexane?

Al: Based on data for similar compounds, 1-Chloro-1-ethylcyclohexane is expected to be a

flammable liquid and may cause skin and eye irritation. Inhalation of vapors may cause

respiratory tract irritation.

Q2: What personal protective equipment (PPE) should be worn when handling this compound?
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A2: It is recommended to wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a
lab coat. All handling of the compound should be done in a well-ventilated fume hood.

Q3: How should | store 1-Chloro-1-ethylcyclohexane?

A3: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,
sparks, and open flames. It should be stored separately from strong oxidizing agents and
strong bases.

Q4: What should | do in case of a spill?

A4: In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand) and
place it in a sealed container for disposal. For larger spills, evacuate the area and follow your
institution's emergency procedures. Ensure adequate ventilation and wear appropriate PPE
during cleanup.

Q5: What is the appropriate first aid response to exposure?
AS5:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting upper and
lower eyelids. Seek medical attention.

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation persists.

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling 1-Chloro-1-
ethylcyclohexane in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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